molecular formula C18H20N2O5S B3735725 ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate

ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate

Cat. No. B3735725
M. Wt: 376.4 g/mol
InChI Key: UGXLEFBZLLWMNN-UHFFFAOYSA-N
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Description

Ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate is a chemical compound. It shares a similar structure with procainamide, differing only by the placement of a mesyl sulfonamide moiety to the anilino nitrogen . It is also similar to the compound Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate .


Synthesis Analysis

The synthesis of a similar compound, Sematilide, involves the reaction between Benzocaine (Ethyl 4-Aminobenzoate) and mesyl chloride, which gives the sulfonamide, Ethyl 4-(Methylsulfonamido)benzoate. Base saponification followed by the removal of the water from the reaction mixture gives 4-[(Methylsulfonyl)amino]benzoic acid sodium salt. Halogenation with thionyl chloride gives 4-[(Methylsulfonyl)Amino]Benzoyl Chloride. Amide formation with N,N-Diethylethylenediamine then concludes the synthesis .


Molecular Structure Analysis

The molecular formula of a similar compound, Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate, is C16H23N3O5S. It has an average mass of 369.436 Da and a monoisotopic mass of 369.135834 Da .

Mechanism of Action

While the specific mechanism of action for “ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate” is not available, a similar compound, Benzonatate, works by desensitizing the tissues of the lungs and pleura involved in the cough reflex .

properties

IUPAC Name

ethyl 4-[[2-(N-methylsulfonylanilino)acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O5S/c1-3-25-18(22)14-9-11-15(12-10-14)19-17(21)13-20(26(2,23)24)16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UGXLEFBZLLWMNN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 4-[[2-(N-methylsulfonylanilino)acetyl]amino]benzoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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